Oxidative decontamination of chemical warfare agent VX and its simulant using N,N-dichlorovaleramide
RSC Advances Pub Date: 2015-12-22 DOI: 10.1039/C5RA21918C
Abstract
The optimized conditions have been reported for efficient, operationally simple and safe oxidative decontamination of chemical warfare agent O-ethyl-S-2-(N,N-diisopropylaminoethyl)methylphosphonothioate (VX) and its non-toxic simulant O,S-diethyl methylphosphonothioate (OSDEMP). A positive chlorine bearing reagent N,N-dichlorovaleramide (NCV) was tested successfully to effect decontamination of these compounds. These compounds were found to undergo instantaneous reaction with NCV in acetonitrile–water medium to form non-toxic products. The reaction was monitored by gas chromatography (GC) and the products were identified by gas chromatography coupled with mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. The advantages of using this reagent are its low cost of production, ease of synthesis from commercially available raw materials and good shelf life (of more than one year).
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Journal Name：RSC Advances
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